Cas no 78531-48-3 (1,3-Propanediol, 2-(1-piperazinyl)-)

• Product Name: 1,3-Propanediol, 2-(1-piperazinyl)-
• CAS No: 78531-48-3
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 553327
• PubChem ID: 13154761
• Update Time: 2025-04-19

1,3-Propanediol, 2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(1-piperazinyl)-
• SCHEMBL3315836
• 78531-48-3
• 2-(piperazin-1-yl)propane-1,3-diol
• AMFWGESGXYAPLQ-UHFFFAOYSA-N

• Inchi： 1S/C7H16N2O2/c10-5-7(6-11)9-3-1-8-2-4-9/h7-8,10-11H,1-6H2
• InChI Key： AMFWGESGXYAPLQ-UHFFFAOYSA-N
• SMILES： OCC(CO)N1CCNCC1

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines